![molecular formula C40H42N4O11S B1249660 [(1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-24,27-dioxospiro[17,19,28-trioxa-24lambda4-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate](/img/structure/B1249660.png)
[(1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-24,27-dioxospiro[17,19,28-trioxa-24lambda4-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate
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Overview
Description
[(1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-24,27-dioxospiro[17,19,28-trioxa-24lambda4-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate is a natural product found in Ecteinascidia thurstoni with data available.
Scientific Research Applications
Synthesis and Chemical Properties
The complex isoquinoline derivative described has been studied for its chemical properties and synthesis methods. For instance, the work by (Saleh et al., 2020) focused on synthesizing novel annulated dihydroisoquinoline heterocycles and examining their cytotoxicity. This type of research highlights the compound's potential in creating new chemical structures with specific properties. Similarly, studies like those by (Koltai et al., 1981) and (Yavari et al., 2007) contribute to understanding the synthesis pathways and structural characteristics of similar compounds.
Potential Therapeutic Applications
Research has explored the potential therapeutic applications of isoquinoline derivatives. For example, (Azamatov et al., 2023) investigated the local anesthetic activity and toxicity of synthesized isoquinoline alkaloid derivatives, shedding light on their potential medical applications. Such studies are crucial for developing new drugs and understanding the medicinal properties of these compounds.
Structural and Stereochemical Analysis
Understanding the structure and stereochemistry of isoquinoline derivatives is another key area of research. The works of (Heydenreich et al., 2003) and (Rozwadowska et al., 2002) delve into the synthesis and stereochemical studies of isoquinoline derivatives, providing a deeper understanding of their molecular configurations. This information is critical for tailoring these compounds for specific scientific and therapeutic applications.
Novel Synthetic Pathways and Derivatives
Researchers continually explore novel synthetic pathways and derivatives of isoquinoline compounds. The studies by (Zhao & Eguchi, 1998) and (Fülöp et al., 1997) demonstrate the synthesis of new isoquinoline structures, contributing to the diversity and utility of these compounds in various fields.
Properties
Molecular Formula |
C40H42N4O11S |
---|---|
Molecular Weight |
786.8 g/mol |
IUPAC Name |
[(1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-24,27-dioxospiro[17,19,28-trioxa-24λ4-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate |
InChI |
InChI=1S/C40H42N4O11S/c1-17-9-21-10-23-24(13-41)44-25-14-52-39(48)40(22-12-27(50-5)26(46)11-20(22)7-8-42-40)15-56(49)38(32(44)31(43(23)4)28(21)33(47)34(17)51-6)30-29(25)37-36(53-16-54-37)18(2)35(30)55-19(3)45/h9,11-12,23-25,31-32,38,42,46-47H,7-8,10,14-16H2,1-6H3/t23-,24-,25-,31+,32+,38+,40+,56?/m0/s1 |
InChI Key |
RRCYSJADSSZEAZ-WIRWAPGUSA-N |
Isomeric SMILES |
CC1=CC2=C([C@@H]3[C@@H]4[C@H]5C6=C(C(=C7C(=C6[C@@H](N4[C@H]([C@H](C2)N3C)C#N)COC(=O)[C@@]8(CS5=O)C9=CC(=C(C=C9CCN8)O)OC)OCO7)C)OC(=O)C)C(=C1OC)O |
Canonical SMILES |
CC1=CC2=C(C3C4C5C6=C(C(=C7C(=C6C(N4C(C(C2)N3C)C#N)COC(=O)C8(CS5=O)C9=CC(=C(C=C9CCN8)O)OC)OCO7)C)OC(=O)C)C(=C1OC)O |
Synonyms |
ecteinascidin 786 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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